4-[(1-Methyl-5-oxopyrrolidin-3-yl)methyl]piperazin-2-one
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Overview
Description
4-[(1-Methyl-5-oxopyrrolidin-3-yl)methyl]piperazin-2-one is a useful research compound. Its molecular formula is C10H17N3O2 and its molecular weight is 211.265. The purity is usually 95%.
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Scientific Research Applications
Chemical Synthesis and Drug Development
The compound 4-[(1-Methyl-5-oxopyrrolidin-3-yl)methyl]piperazin-2-one and its derivatives have been explored in the context of chemical synthesis and drug development. One notable application involves the development of enantioselective processes for the preparation of CGRP receptor inhibitors, highlighting a convergent, stereoselective, and economical synthesis that demonstrates the compound's relevance in medicinal chemistry (Cann et al., 2012). This process underscores the compound's utility in generating therapeutically significant molecules through efficient synthesis methods.
Antimicrobial and Antineoplastic Activities
Compounds with the piperazin-2-one scaffold have shown significant biological activities, including antimicrobial and antineoplastic properties. For instance, derivatives of this compound have been evaluated for their cytotoxic activities against human breast cancer cell lines and human embryonic kidney cells, revealing potent anti-proliferative activities. These findings are supported by molecular docking studies, which demonstrate the compounds' binding affinities and structure-activity relationships, enhancing their potential as therapeutic agents (Parveen et al., 2017).
Pharmacological Properties
The exploration of 4-piperazinopyrimidines bearing a methylthio substituent has revealed a diverse range of pharmacological properties, including antiemetic, tranquilizing, analgesic, antiserotonin, and musculotropic-spasmolytic effects. This diversity underscores the compound's potential in contributing to new therapeutic agents with multifaceted pharmacological profiles (Mattioda et al., 1975).
Antibacterial Agents
The compound and its derivatives have also been investigated for their antibacterial activity. Studies have shown that certain derivatives exhibit potent in vitro and in vivo activities against gram-negative bacteria, including Pseudomonas aeruginosa, offering insights into the structure-activity relationships crucial for antibacterial efficacy (Matsumoto & Minami, 1975).
Mechanism of Action
Target of Action
It is known that many bioactive aromatic compounds containing the indole nucleus, which is structurally similar to the compound , have been found to bind with high affinity to multiple receptors .
Mode of Action
Indole derivatives, which share structural similarities with the compound, are known to interact with their targets in a variety of ways, leading to a range of biological activities .
Biochemical Pathways
Indole derivatives have been found to affect a variety of pathways, leading to diverse biological activities .
Pharmacokinetics
A compound with similar structure was found to have excellent pharmacokinetics in preclinical species .
Result of Action
Indole derivatives have been found to exhibit a range of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Properties
IUPAC Name |
4-[(1-methyl-5-oxopyrrolidin-3-yl)methyl]piperazin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H17N3O2/c1-12-5-8(4-10(12)15)6-13-3-2-11-9(14)7-13/h8H,2-7H2,1H3,(H,11,14) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZYXKHYAUJSOQOO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CC(CC1=O)CN2CCNC(=O)C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H17N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
211.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.